Cas no 102935-28-4 (Uridine, 2',3'-dideoxy-, 5'-acetate)

Uridine, 2',3'-dideoxy-, 5'-acetate structure
102935-28-4 structure
Product Name:Uridine, 2',3'-dideoxy-, 5'-acetate
CAS No:102935-28-4
MF:C11H14N2O5
MW:254.239263057709
CID:1133439
Update Time:2024-07-27

Uridine, 2',3'-dideoxy-, 5'-acetate Chemical and Physical Properties

Names and Identifiers

    • Uridine, 2',3'-dideoxy-, 5'-acetate
    • 5'-O-acetyl-2',3'-dideoxyuridine
    • Inchi: 1S/C11H14N2O5/c1-7(14)17-6-8-2-3-10(18-8)13-5-4-9(15)12-11(13)16/h4-5,8,10H,2-3,6H2,1H3,(H,12,15,16)/t8-,10+/m0/s1
    • InChI Key: LZFFPEHRPAJQHK-WCBMZHEXSA-N
    • SMILES: C(OC(=O)C)[C@H]1O[C@@H](N2C=CC(=O)NC2=O)CC1

Computed Properties

  • Exact Mass: 254.090272g/mol
  • Monoisotopic Mass: 254.090272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 254.24g/mol
  • XLogP3: -0.3
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • Density: 1.332±0.06 g/cm3(Predicted)
  • pka: 9.39±0.10(Predicted)
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